Cas no 51028-95-6 (Benzeneacetic acid, 3-methoxy-5-(1-methylethyl)-, methyl ester)
51028-95-6 structure
Product Name:Benzeneacetic acid, 3-methoxy-5-(1-methylethyl)-, methyl ester
CAS No:51028-95-6
MF:C13H18O3
MW:222.280224323273
CID:363558
PubChem ID:71366357
Update Time:2025-04-19
Benzeneacetic acid, 3-methoxy-5-(1-methylethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzeneacetic acid, 3-methoxy-5-(1-methylethyl)-, methyl ester
- methyl 2-(3-methoxy-5-propan-2-ylphenyl)acetate
- DTXSID80789720
- 51028-95-6
- Methyl [3-methoxy-5-(propan-2-yl)phenyl]acetate
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- Inchi: 1S/C13H18O3/c1-9(2)11-5-10(7-13(14)16-4)6-12(8-11)15-3/h5-6,8-9H,7H2,1-4H3
- InChI Key: DWQXZAGQRVCSEU-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(CC(=O)OC)C=C(C=1)C(C)C
Computed Properties
- Exact Mass: 222.12564
- Monoisotopic Mass: 222.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Benzeneacetic acid, 3-methoxy-5-(1-methylethyl)-, methyl ester Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
51028-95-6 (Benzeneacetic acid, 3-methoxy-5-(1-methylethyl)-, methyl ester) Related Products
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